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Compound of Interest

Compound Name: 2-Methyl-4-nonanol

Cat. No.: B1620210 Get Quote

A Note on Chemical Nomenclature: Initial research indicates that while the query specifies 2-
Methyl-4-nonanol, the predominantly utilized and researched compound in pest management

for weevils is 4-Methyl-5-nonanol, also known as ferrugineol. This document will focus on the

application of 4-Methyl-5-nonanol and other structurally related, behaviorally active methyl-

branched alcohols that serve as aggregation pheromones for various weevil species.

Introduction
Methyl-branched alcohols are crucial semiochemicals in the integrated pest management (IPM)

of several economically significant weevil species. These compounds, primarily acting as male-

produced aggregation pheromones, attract both male and female conspecifics, making them

highly effective for monitoring and mass trapping. This document provides detailed application

notes and experimental protocols for researchers, scientists, and drug development

professionals on the use of these compounds, with a primary focus on 4-Methyl-5-nonanol for

the management of the Red Palm Weevil (Rhynchophorus ferrugineus).

Target Pests and Active Compounds
The application of methyl-branched alcohols as aggregation pheromones is specific to certain

pest species. The primary compounds and their main targets are summarized below.
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Compound Common Name Target Pest(s) Reference

4-Methyl-5-nonanol Ferrugineol

Rhynchophorus

ferrugineus (Red Palm

Weevil), R.

vulneratus, R.

bilineatus,

Metamasius

hemipterus (West

Indian Sugarcane

Weevil), Dynamis

borassi

[1]

4-Methyl-5-nonanone

Rhynchophorus

ferrugineus (minor

component)

[2][3]

2-Methyl-4-heptanol
Metamasius

hemipterus sericeus
[4]

(S)-2-Methyl-4-octanol
Sphenophorus levis

(Sugarcane Weevil)
[5][6]

Application Notes for 4-Methyl-5-nonanol in
Rhynchophorus ferrugineus Management
Principle of Action
4-Methyl-5-nonanol is the major component of the male-produced aggregation pheromone of

the Red Palm Weevil (Rhynchophorus ferrugineus).[1][2] It acts as a long-range attractant,

luring both sexes to a specific location, which is essential for mating and locating suitable host

palms for oviposition. In IPM strategies, synthetic 4-Methyl-5-nonanol is used to bait traps,

effectively intercepting adult weevils and reducing their population in the field. For enhanced

efficacy, it is often used in conjunction with a kairomone, such as ethyl acetate, and food baits

like fermenting sugarcane or dates, which act as short-range attractants.[1][7][8]

Lure Composition and Release Rate
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Commercial lures for R. ferrugineus typically contain a 9:1 ratio of 4-Methyl-5-nonanol to 4-

Methyl-5-nonanone.[3][9] The release rate of the pheromone is a critical factor influencing trap

efficacy.

Pheromone
Component

Recommended
Release Rate

Notes Reference

4-Methyl-5-nonanol

(Ferrugineol)
3-10 mg/day

Captures increase up

to 4-5 mg/day; higher

rates do not

significantly improve

or reduce catches.

[8][10][11]

Ethyl Acetate

(Kairomone)
200-400 mg/day

Acts synergistically

with the pheromone to

increase trap

captures.

[11]

Trapping Systems
Various trap designs can be utilized, with bucket traps and vane traps being common. The

placement and density of traps are crucial for effective pest management.
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Parameter Recommendation Reference

Trap Type
Vane traps or bucket traps (5-

10 L)
[10]

Trap Color Red is commonly used. [12]

Trap Placement

Ground level or hung on non-

host trees at a height of 1-1.5

meters, within 30 meters of

host palms.

[3][7][10]

Trap Density (Monitoring) 1-2 traps per hectare [3]

Trap Density (Mass Trapping) 5-10 traps per hectare [3]

Lure and Bait Replacement

Pheromone lures every 6-12

weeks; food baits every 7-9

days.

[3][7]

Experimental Protocols
Protocol 1: Field Efficacy Trial of 4-Methyl-5-nonanol
Lures
Objective: To evaluate the field efficacy of different formulations or release rates of 4-Methyl-5-

nonanol for trapping R. ferrugineus.

Materials:

Standard bucket traps (5-liter) with entry windows.

Synthetic 4-Methyl-5-nonanol lures (experimental and control).

Ethyl acetate dispensers.

Food bait (e.g., 250g of sugarcane pieces).

Water and a small amount of detergent (as a killing agent in the trap).
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GPS unit for marking trap locations.

Data collection sheets.

Procedure:

Site Selection: Choose a palm plantation with a known infestation of R. ferrugineus.

Experimental Design: Use a randomized complete block design with a minimum of four

replicates for each treatment (lure type). Traps should be placed at least 50 meters apart to

avoid interference.

Trap Preparation:

Drill four equidistant holes (2-3 cm in diameter) on the upper side of the bucket.

Hang the pheromone lure and ethyl acetate dispenser inside the trap from the lid.

Place 250g of fresh sugarcane pieces at the bottom of the trap. .

Add 1 liter of water with a few drops of detergent to the bottom of the trap.

Trap Deployment:

Hang traps on non-host trees or poles at a height of 1.5 meters.

Record the GPS coordinates of each trap.

Data Collection:

Inspect traps weekly for a period of 8 weeks.

Count and record the number of male and female weevils captured in each trap.

Replace the food bait at each inspection. Replace pheromone lures according to the

manufacturer's specifications or experimental design.

Data Analysis: Analyze the data using ANOVA to determine significant differences in weevil

capture rates between the different lure treatments.
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Protocol 2: Synthesis of 4-Methyl-5-nonanol
Objective: To synthesize racemic 4-Methyl-5-nonanol for research purposes.

Reaction: Grignard reaction between 2-methyl-1-pentanal and n-butylmagnesium bromide.

Materials:

Magnesium turnings

n-Butyl bromide

Anhydrous diethyl ether

2-Methyl-1-pentanal

Saturated ammonium chloride (NH₄Cl) solution

Standard laboratory glassware for Grignard reaction (three-neck flask, dropping funnel,

condenser) under an inert atmosphere (Nitrogen or Argon).

Procedure:

Preparation of Grignard Reagent:

In a flame-dried three-neck flask under an inert atmosphere, add magnesium turnings.

Add a solution of n-butyl bromide in anhydrous diethyl ether dropwise to the magnesium

turnings to initiate the reaction.

Once the reaction starts, add the remaining n-butyl bromide solution at a rate that

maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of butylmagnesium bromide.

Reaction with Aldehyde:

Cool the Grignard reagent to 0°C in an ice bath.
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Add a solution of 2-methyl-1-pentanal in anhydrous diethyl ether dropwise to the stirred

Grignard reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 1 hour.

Workup and Purification:

Cool the reaction mixture again to 0°C and quench by the slow addition of a saturated

aqueous solution of NH₄Cl.

Separate the ether layer and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by flash chromatography on silica gel to obtain 4-Methyl-5-

nonanol.
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Caption: Pheromone reception and processing pathway in insects.
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Caption: Workflow for field testing of pheromone lure efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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